(2R)-2-Hydroxy-N-propylpropanamide

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: (2R)-2-hydroxy-N-propylpropanamide
• InChI: InChI=1S/C6H13NO2/c1-3-4-7-6(9)5(2)8/h5,8H,3-4H2,1-2H3,(H,7,9)/t5-/m1/s1
• InChI Key: VPIANGLUWAQPGA-RXMQYKEDSA-N
• Isomeric SMILES: CCCNC(=O)[C@@H](C)O
• Canonical SMILES: CCCNC(=O)C(C)O

Description

(2R)-2-Hydroxy-N-propylpropanamide is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 35.4 gm (0.3 mole) of ethyl lactate and 19.4 gm (0.33 mole) of propylamine were stirred together at 60° C. for 16 hours and subsequently distilled under reduced pressure. 30 gm (76% of theory) of N-propyl-lactic acid amide of boiling point 152° C./9 torr and of refractive index (nD20) 1.4563 were obtained.